2-(4-(N,N-dipropylsulfamoyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 2-[[4-(dipropylsulfamoyl)benzoyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C24H34N4O4S2/c1-5-12-28(13-6-2)34(31,32)18-9-7-17(8-10-18)23(30)26-24-21(22(25)29)19-11-14-27(16(3)4)15-20(19)33-24/h7-10,16H,5-6,11-15H2,1-4H3,(H2,25,29)(H,26,30)
• InChI Key: BPKYXKQTLLAJSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(C)C)C(=O)N
• Molecular Formula: C24H34N4O4S2
• Molecular Weight: 506.7 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a tetrahydrothieno[2,3-c]pyridine core, which is a type of heterocyclic compound. Heterocyclic compounds are often found in a wide range of applications, including pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The molecular structure of this compound would be confirmed using techniques like 1H-NMR, 13C-NMR, and HRMS. These techniques provide information about the types of atoms in the compound and their connectivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and conditions. For instance, the amide group could participate in various reactions, including hydrolysis and condensation.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of related pyridine and thieno[2,3-b]pyridine derivatives, exploring their antimicrobial activities. These compounds were synthesized through reactions involving amino thieno[2,3-b]pyridine carboxamides and various aldehydes or cycloalkanones. Some of these compounds showed promising in vitro antimicrobial activities, indicating their potential in developing new antimicrobial agents (Bakhite et al., 2004).

Polymer Science and Materials Engineering

Polyamides and poly(amide-imide)s derived from related chemical structures have been synthesized and characterized, demonstrating their solubility in aprotic polar solvents and their thermal stability. These polymers' inherent viscosities and glass transition temperatures suggest their potential applications in materials science, particularly in areas requiring high-performance materials (Saxena et al., 2003).

Novel Fused Systems and Their Synthesis

The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems has been explored, revealing the versatility of these compounds in synthesizing complex polyheterocyclic systems. This research highlights the potential of these chemical frameworks in designing new molecules with specific functionalities (Bakhite et al., 2005).

Environmental Applications

Studies have also investigated the TiO2 photocatalytic degradation of pyridine, a core component related to the compound of interest. These findings provide insights into the environmental applications of related compounds, particularly in water treatment and the degradation of harmful chemicals (Maillard-Dupuy et al., 1994).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical, it might interact with biological targets like enzymes or receptors. The amide group could generate hydrogen bonds with the activated part of the target enzymes and control the target organisms.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. For instance, if it shows promising biological activity, it could be further studied for potential use in pharmaceuticals or agrochemicals.